Cas no 1428381-93-4 ((2E)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)-3-phenylprop-2-en-1-one)

• Product Name: (2E)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)-3-phenylprop-2-en-1-one
• CAS No: 1428381-93-4
• MF: C₁₉H₂₃N₃OS
• MW: 341.47042298317
• CID: 5365453
• Update Time: 2025-06-29

(2E)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)-3-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-1-[4-[(1-methylimidazol-2-yl)sulfanylmethyl]piperidin-1-yl]-3-phenylprop-2-en-1-one
• (2E)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)-3-phenylprop-2-en-1-one

• Inchi： 1S/C19H23N3OS/c1-21-14-11-20-19(21)24-15-17-9-12-22(13-10-17)18(23)8-7-16-5-3-2-4-6-16/h2-8,11,14,17H,9-10,12-13,15H2,1H3/b8-7+
• InChI Key： PBLSVOPDTSZIGX-BQYQJAHWSA-N
• SMILES： C(N1CCC(CSC2N(C)C=CN=2)CC1)(=O)/C=C/C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (2E)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)-3-phenylprop-2-en-1-one

Introduction to Compound with CAS No. 1428381-93-4 and Its Applications in Chemical Biology

The compound with the CAS number 1428381-93-4 is a fascinating molecule that has garnered significant attention in the field of chemical biology. Its systematic name, (2E)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)-3-phenylprop-2-en-1-one, reflects its complex structural features and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, its chemical properties, and its emerging applications in research and development.

At the core of this compound's structure is a piperidine ring substituted with a methyl group and a sulfanyl functional group. The presence of these groups not only influences the compound's solubility and stability but also plays a crucial role in its interactions with biological targets. Specifically, the 1-methyl-1H-imidazol-2-yl moiety is known to enhance binding affinity to certain proteins, making it a valuable scaffold for drug design.

The phenylprop-2-en-1-one moiety contributes to the compound's overall pharmacophore, providing a platform for further functionalization and optimization. This part of the molecule is particularly interesting because it mimics natural products that have been shown to exhibit various biological activities. Recent studies have highlighted the potential of such structures in developing novel therapeutic agents.

In the realm of chemical biology, this compound has been explored for its potential interactions with enzymes and receptors. The combination of the piperidine, sulfanyl, and phenylprop-2-en-1-one groups creates a multifaceted molecule that can engage with multiple targets simultaneously. This property is highly desirable in drug discovery, as it can lead to the development of compounds with enhanced efficacy and reduced side effects.

Recent research has demonstrated that derivatives of this compound exhibit promising activities in preclinical models. For instance, studies have shown that certain analogs can modulate the activity of kinases, which are key enzymes involved in cell signaling pathways. By inhibiting or activating these enzymes, such compounds have the potential to treat a wide range of diseases, including cancer and inflammatory disorders.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions, has been crucial in achieving the desired structure efficiently. These methods not only improve the scalability of production but also allow for the introduction of additional functional groups, further enhancing the compound's biological profile.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how the body processes and eliminates a drug is essential for developing effective treatments. Preliminary studies suggest that this compound has favorable pharmacokinetic characteristics, including good bioavailability and moderate metabolic clearance. These findings are encouraging for further development towards clinical applications.

In conclusion, the compound with CAS number 1428381-93-4, named (2E)-1-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidin-1-yl)-3-phenylprop-2-en-1-one, represents a significant advancement in chemical biology research. Its unique structural features and promising biological activities make it a valuable tool for drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing novel therapeutic agents.